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Compound of Interest

3,3, 7-Trihydroxy-4'-
Compound Name:

methoxyflavone
CAS No.: 57396-72-2
Cat. No.: B057871

Get Quote

\ J

Synonyms: 4'-O-Methylfisetin; 3,7-Dihydroxy-2-(3-hydroxy-4-methoxyphenyl)chromen-4-one
CAS Registry Number: 57396-72-2 (Isomer specific)[1]

Part 1: Chemical Identity & Nomenclature
Systematic Nomenclature Analysis

The IUPAC name is derived from the flavone backbone (2-phenylchromen-4-one). The
structural integrity relies on the precise locants of the hydroxyl and methoxy groups.

Parent Structure: 4H-chromen-4-one (Benzopyran-4-one).[1][2]

A-Ring Substitution: Hydroxyl group at position 7.[3] (Note: Position 5 is unsubstituted,
distinguishing this from quercetin derivatives).

C-Ring Substitution: Hydroxyl group at position 3 (defining it as a flavonol).

B-Ring Substitution:
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o The phenyl ring at position 2 is substituted with a hydroxyl at 3' and a methoxy at 4'.

o Critical Distinction: This molecule is the 4'-O-methyl ether of Fisetin. It is a structural
isomer of Geraldol (3,4',7-trihydroxy-3'-methoxyflavone), where the methoxy and hydroxy
groups on the B-ring are swapped.

Definitive IUPAC Name:

3,7-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)chromen-4-one[1]

Structural Properties Table

Property Data Note

Molecular Formula

Molecular Weight 300.26 g/mol
) Higher lipophilicity than Fisetin
LogP (Predicted) ~2.3-25 ]
due to O-methylation.

H-Bond Donors 3 (3-OH, 7-OH, 3'-OH)
H-Bond Acceptors 6

) Good membrane permeability
Topological PSA 96.2 A2

profile.

Part 2: Pharmacological Mechanism (Signal
Transduction)

Core Mechanism: Nrf2 Activation & Mitochondrial
Protection
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Unlike its parent compound Fisetin, the 4'-methoxy group blocks a primary metabolic
conjugation site, potentially extending the plasma half-life. The compound acts as a
electrophilic response element (EpRE) modulator.

o Oxidative Stress Response: The catechol moiety (masked at 4') undergoes metabolic
demethylation or direct interaction with Keapl cysteines, releasing Nrf2.

e Mitochondrial Dynamics: Similar to Fisetin, the scaffold inhibits Drpl-mediated mitochondrial
fission, preserving mitochondrial network integrity under stress.

Pathway Visualization

The following diagram illustrates the signal transduction pathway from cellular entry to
antioxidant gene expression.
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Figure 1: Pharmacodynamic pathway showing dual-action ROS scavenging and Nrf2/ARE
pathway activation.

Part 3: Synthesis & Isolation Protocol

Direct methylation of Fisetin yields a mixture of 3', 4', and 7-methoxy products that are difficult
to separate. For pharmaceutical-grade purity (>98%), Total Synthesis via the Algar-Flynn-
Oyamada (AFO) Reaction is the authoritative method.

Retrosynthetic Analysis

o Target: 3,3",7-Trihydroxy-4'-methoxyflavone.[1][4]
o Precursor A (Ketone): 2',4'-Dihydroxyacetophenone (Resacetophenone).

o Precursor B (Aldehyde): Isovanillin (3-Hydroxy-4-methoxybenzaldehyde).

Step-by-Step Synthesis Workflow
Step 1: Claisen-Schmidt Condensation (Chalcone Synthesis)

e Reagents: Dissolve 2',4'-dihydroxyacetophenone (10 mmol) and Isovanillin (10 mmol) in
Ethanol (20 mL).

Catalyst: Add 50% KOH (aq) dropwise (10 mL) while stirring at 0°C.

Reaction: Stir at room temperature for 24—48 hours. The solution will turn deep orange/red.

Workup: Pour into crushed ice/HCI. Filter the yellow precipitate (Chalcone).

Validation:
NMR should show trans-olefinic protons (

Hz).

Step 2: AFO Cyclization (Flavonol Formation)

+ Reagents: Dissolve the crude chalcone in Methanol (50 mL).
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Oxidant: Add 15% NaOH (10 mL) followed by dropwise addition of 30%

(5 mL) at 0°C.

Reaction: Stir at 0°C for 2 hours, then allow to warm to room temperature overnight.

Workup: Acidify with 2M HCI. The solution usually becomes colorless or pale yellow, and the

flavonol precipitates.

Purification: Recrystallize from Ethanol/Water (8:2).

Synthesis Flowchart
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Figure 2: Synthetic route via oxidative cyclization of chalcone intermediate.

Part 4: Analytical Validation (Self-Validating
Systems)

To ensure the synthesized compound is the correct isomer (4'-OMe) and not Geraldol (3'-OMe),
NMR characterization is critical. The key differentiator is the NOE (Nuclear Overhauser Effect)
interaction between the methoxy group and the aromatic protons.

Expected NMR Data ( -DMSO)

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b057871/docs?utm_src=pdf-body-img#technical-monograph-3-3-7-trihydroxy-4-methoxyflavone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057871?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Proton ( Coupling (

o o Diagnostic
Position Multiplicity
) Hz) Note
Ring A: Ortho
5 ~7.95 Doublet 8.8 _
coupling to H-6.
Ring A: Ortho to
6 ~6.92 dd 8.8,2.2
H-5, Meta to H-8.
Ring A: Meta
8 ~6.88 Doublet 2.2 _
coupling only.
Ring B: Meta
2 ~7.70 Doublet 2.1 ]
coupling to H-6'.
Ring B: Ortho to
H-6'. Key Shift:
5' ~7.08 Doublet 8.5 _
Upfield due to
adjacent OMe.
6' ~7.65 dd 85,21 Ring B.
Validation: NOE
4'-OMe ~3.88 Singlet - observed with H-

5"

Mass Spectrometry[6]

o ESI-MS (Negative Mode):

299

o Fragmentation Pattern: Retro-Diels-Alder (RDA) cleavage of the C-ring typically yields ions
characteristic of the A-ring (Resorcinol type) and B-ring (Isovanillin type).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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